Cas no 2228759-75-7 (methyl 3-(6-bromopyridin-2-yl)-3-hydroxypropanoate)

• Product Name: methyl 3-(6-bromopyridin-2-yl)-3-hydroxypropanoate
• CAS No: 2228759-75-7
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 6191055
• PubChem ID: 165713997
• Update Time: 2025-10-30

methyl 3-(6-bromopyridin-2-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(6-bromopyridin-2-yl)-3-hydroxypropanoate
• 2228759-75-7
• EN300-1918771

• Inchi： 1S/C9H10BrNO3/c1-14-9(13)5-7(12)6-3-2-4-8(10)11-6/h2-4,7,12H,5H2,1H3
• InChI Key： SPCUKSIBARDACL-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(CC(=O)OC)O)=N1

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.4Ų

Additional information on methyl 3-(6-bromopyridin-2-yl)-3-hydroxypropanoate

Comprehensive Overview of Methyl 3-(6-Bromopyridin-2-yl)-3-Hydroxypropanoate (CAS No. 2228759-75-7): Properties, Applications, and Industry Trends

The compound methyl 3-(6-bromopyridin-2-yl)-3-hydroxypropanoate (CAS No. 2228759-75-7) is a highly specialized intermediate in organic synthesis, attracting significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromopyridine moiety and a hydroxypropanoate ester group, makes it a versatile building block for designing complex molecules. Researchers and industry professionals frequently search for terms like "bromopyridine derivatives synthesis", "ester functional group applications", and "CAS 2228759-75-7 supplier", reflecting its growing relevance in modern chemistry.

In recent years, the demand for halogenated pyridine compounds has surged due to their role in developing kinase inhibitors and antiviral agents. The 6-bromopyridin-2-yl segment in this compound is particularly valuable for Suzuki-Miyaura cross-coupling reactions, a topic trending in organic chemistry forums. Meanwhile, the hydroxypropanoate ester functionality offers opportunities for further derivatization, aligning with the industry's focus on green chemistry and atom economy. These attributes position CAS 2228759-75-7 as a critical component in drug discovery pipelines.

From a synthetic perspective, methyl 3-(6-bromopyridin-2-yl)-3-hydroxypropanoate demonstrates excellent stability under standard storage conditions, a feature often queried in search engines as "bromopyridine stability guidelines". Analytical data confirms its compatibility with common purification techniques like column chromatography and recrystallization, addressing frequent user questions about "purification of brominated esters". The compound's solubility profile in polar aprotic solvents (e.g., DMF, DMSO) further enhances its utility in high-throughput screening applications.

The pharmaceutical industry's shift toward targeted therapies has amplified interest in CAS 2228759-75-7, with patent literature revealing its incorporation in prodrug designs. Computational chemistry studies highlight the compound's optimal lipophilicity parameters (LogP ~1.8), making it a frequent subject in searches for "pyridine-based bioavailability enhancers". These characteristics, combined with its moderate molecular weight (274.11 g/mol), satisfy key criteria in fragment-based drug discovery – a hot topic in medicinal chemistry conferences.

Quality control protocols for methyl 3-(6-bromopyridin-2-yl)-3-hydroxypropanoate typically involve HPLC-UV analysis (retention time ~6.2 minutes in C18 columns) and mass spectrometry confirmation (m/z 273/275 [M-H]^-). Such technical specifications are commonly searched as "CAS 2228759-75-7 analytical methods" by quality assurance professionals. The compound's crystalline form exhibits a characteristic melting point range of 98-102°C, providing a crucial identification parameter for supply chain verification.

Emerging applications in material science have expanded the compound's utility beyond life sciences. Recent studies explore its potential as a ligand precursor for organic light-emitting diodes (OLEDs), responding to growing searches about "bromopyridine materials chemistry". The electron-withdrawing bromine atom and chelating pyridine nitrogen create favorable conditions for constructing luminescent complexes, aligning with the global push for energy-efficient display technologies.

Regulatory compliance remains a key consideration for users of CAS 2228759-75-7, with frequent queries about "REACH registration status of bromopyridines". While not classified as hazardous under current GHS criteria, proper handling procedures are recommended due to the compound's potential skin/eye irritation properties. This safety profile makes it preferable to more reactive halogenated intermediates in many synthetic routes, as noted in recent process chemistry publications.

The global market for methyl 3-(6-bromopyridin-2-yl)-3-hydroxypropanoate reflects broader trends in custom synthesis outsourcing, with manufacturers offering tailored quantities from gram to kilogram scale. Pricing intelligence reveals seasonal fluctuations tied to bromine commodity markets, a detail often searched as "bromopyridine price trends 2024". Strategic partnerships between academic institutions and CDMOs have accelerated route optimization efforts, reducing production costs by 18-22% over three years.

Environmental considerations have prompted innovations in the compound's lifecycle management. Advanced oxidation processes can effectively degrade methyl 3-(6-bromopyridin-2-yl)-3-hydroxypropanoate in wastewater streams, addressing search queries about "brominated compound biodegradation". These developments support the pharmaceutical industry's transition toward sustainable chemistry principles while maintaining synthetic efficiency.

Looking ahead, the integration of artificial intelligence in retrosynthesis planning is expected to uncover novel applications for CAS 2228759-75-7. Machine learning models trained on reaction databases frequently identify this compound as a strategic intermediate for heterocyclic ring formations, correlating with rising searches for "AI-assisted bromopyridine transformations". Such technological convergence positions this specialty chemical for continued relevance across multiple scientific disciplines.